
Tofimilast Development Status

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tofimilast

CAS No.: 185954-27-2

Cat. No.: S545531

Get Quote

Tofimilast was an inhaled PDE4 inhibitor investigated for the treatment of asthma and Chronic Obstructive

Pulmonary Disease (COPD). The available information indicates that its clinical development has been

discontinued [1] [2] [3].

The search results suggest that Tofimilast, along with other early inhaled PDE4 inhibitors like AWD-12-281

and UK-500,001, failed to demonstrate efficacy in Phase II clinical trials, leading to the halt in their

development [1] [2]. One review notes that these compounds had modest potency, which likely contributed

to their lack of clinical success [1].

Comparison with Other PDE4 Inhibitors

The table below summarizes how Tofimilast compares to other key PDE4 inhibitors, based on the

information available.

Inhibitor
Route of
Administration

Key Development Status
& Findings

Noted Challenges

Tofimilast Inhaled Development discontinued

after Phase II trials for
COPD and asthma [1] [2]

[3].

Failed to demonstrate clinical

efficacy; cited as having modest
potency [1].
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Inhibitor
Route of
Administration

Key Development Status
& Findings

Noted Challenges

Roflumilast Oral Approved for clinical use in

severe COPD patients with
chronic bronchitis [4] [1].

Narrow therapeutic window; side

effects (diarrhea, nausea, weight
loss) lead to high discontinuation

rates [4] [1].

Cilomilast Oral Development terminated

after Phase III trials failed to
meet efficacy endpoints [3].

Frequent gastrointestinal side-

effects [3].

Tanimilast
(CHF6001)

Inhaled Reached Phase III clinical
development as of 2021 [1]

[2].

Aims to overcome systemic side
effects; development is ongoing to

establish efficacy and safety [1].

PDE4 Inhibition Pathway and Drug Design

To understand the context of these drug developments, the following diagram illustrates the mechanism of

PDE4 inhibitors. The push towards inhaled administration, as seen with Tofimilast and Tanimilast, is a direct

effort to create a therapeutic effect in the lungs while minimizing systemic exposure and the associated side

effects [1].
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Research Implications and Alternatives

The discontinued development of Tofimilast highlights the historical challenge in creating a potent and well-

tolerated inhaled PDE4 inhibitor [1]. The ongoing clinical trials for Tanimilast represent a continued effort

in this field. Researchers looking for model assay validation methodologies might find useful information in

studies on roflumilast, for which several stability-indicating HPLC methods have been developed and

validated [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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